Cas no 851963-03-6 (Hexyl 7-(Diethylamino)coumarin-3-carboxylate)

Hexyl 7-(Diethylamino)coumarin-3-carboxylate structure
851963-03-6 structure
Product Name:Hexyl 7-(Diethylamino)coumarin-3-carboxylate
CAS No:851963-03-6
MF:C20H27NO4
MW:345.432686090469
MDL:MFCD06797113
CID:664974
PubChem ID:87557840
Update Time:2025-04-19

Hexyl 7-(Diethylamino)coumarin-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 2H-1-Benzopyran-3-carboxylic acid, 7-(diethylamino)-2-oxo-, hexylester
    • Hexyl 7-(Diethylamino)coumarin-3-carboxylate
    • 7-(Diethylamino)coumarin-3-carboxylic Acid Hexyl Ester
    • Hexyl 7-(diethylamino)-2-oxo-2H-chromene-3-carboxylate
    • HEXYL 7-DIETHYLAMINOCOUMARIN-3-CARBOXYLATE
    • 7-Diethylamino-2-oxo-2H-1-benzopyran-3-carboxylic acid hexyl ester
    • 851963-03-6
    • T72997
    • BJB96303
    • H1145
    • MFCD06797113
    • SCHEMBL13432119
    • Hexyl7-(Diethylamino)coumarin-3-carboxylate
    • n-Hexyl 7-diethylaminocoumarin-3-carboxylate
    • CS-0373787
    • Hexyl7-(diethylamino)-2-oxo-2H-chromene-3-carboxylate
    • hexyl 7-(diethylamino)-2-oxochromene-3-carboxylate
    • MDL: MFCD06797113
    • Inchi: 1S/C20H27NO4/c1-4-7-8-9-12-24-19(22)17-13-15-10-11-16(21(5-2)6-3)14-18(15)25-20(17)23/h10-11,13-14H,4-9,12H2,1-3H3
    • InChI Key: TYEFUKSNTLMNBV-UHFFFAOYSA-N
    • SMILES: O(C(C1C(=O)OC2C=C(C=CC=2C=1)N(CC)CC)=O)CCCCCC

Computed Properties

  • Exact Mass: 345.19400834g/mol
  • Monoisotopic Mass: 345.19400834g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 10
  • Complexity: 484
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.8
  • XLogP3: 5.2

Experimental Properties

  • Melting Point: 65.0 to 69.0 deg-C

Hexyl 7-(Diethylamino)coumarin-3-carboxylate Pricemore >>

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